Fluoranthen-3-ol
Overview
Description
Fluoranthene-3-ol (FA3O) is a naturally occurring compound that is a member of the polycyclic aromatic hydrocarbon (PAH) family. It is an important component of the environment and is found in the atmosphere, soil, and water. It is also found in many food products and is an important industrial chemical. FA3O has a wide range of applications in scientific research due to its unique properties and its ability to interact with other compounds.
Scientific Research Applications
Fluoranthen-3-ol has been used in a variety of scientific research applications. It has been used in studies of the effects of PAHs on the environment, as well as in studies of the effects of PAHs on human health. It has also been used in studies of the effects of PAHs on plants, animals, and microorganisms. In addition, this compound has been used in studies of the mechanisms of action of PAHs, as well as in studies of the effects of PAHs on the immune system.
Mechanism of Action
The mechanism of action of Fluoranthen-3-ol is not fully understood. However, it is believed that this compound binds to specific receptors on cells, which then triggers a cascade of biochemical reactions that result in the production of various molecules, such as reactive oxygen species (ROS) and reactive nitrogen species (RNS). These molecules are then able to interact with other molecules, such as DNA and proteins, and cause cellular damage.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, it is believed that this compound can cause oxidative stress, which can lead to DNA damage and cell death. In addition, this compound has been shown to cause inflammation, which can lead to tissue damage and organ dysfunction. It has also been shown to affect the expression of certain genes, which can lead to changes in gene expression and the development of diseases.
Advantages and Limitations for Lab Experiments
The main advantage of using Fluoranthen-3-ol in laboratory experiments is that it is relatively easy to synthesize and is relatively inexpensive. In addition, this compound is relatively safe to use in laboratory experiments as it does not produce any toxic byproducts. However, there are some limitations to using this compound in laboratory experiments, such as the fact that it is not very stable and can degrade over time.
Future Directions
The future directions for Fluoranthen-3-ol are numerous. One potential future direction is to explore its potential as a therapeutic agent. This compound has been shown to have anti-inflammatory and antioxidant properties, which could potentially be used to treat various diseases. In addition, further research is needed to better understand the mechanisms of action of this compound and to develop better methods for synthesizing it. Finally, further research is needed to explore the potential of this compound as a diagnostic tool, as well as to develop methods for detecting and quantifying it in the environment.
properties
IUPAC Name |
fluoranthen-3-ol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10O/c17-15-9-8-13-11-5-2-1-4-10(11)12-6-3-7-14(15)16(12)13/h1-9,17H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQWYZWVBXAOHOU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C3=C4C2=CC=CC4=C(C=C3)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70170406 | |
Record name | Fluoranthen-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70170406 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
218.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
17798-09-3 | |
Record name | Fluoranthen-3-ol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0017798093 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Fluoranthen-3-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70170406 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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